![molecular formula C7H12N4O B3010335 3-Amino-1-isopropyl-1H-pyrazole-4-carboxamide CAS No. 1379295-04-1](/img/structure/B3010335.png)
3-Amino-1-isopropyl-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-Amino-1-isopropyl-1H-pyrazole-4-carboxamide” is a chemical compound with the molecular formula C4H6N4O . It is also known as “3-Amino-4-pyrazolecarboxamide” and has a molecular weight of 126.117 Da . This compound is used as an intermediate in the synthesis of other compounds .
Synthesis Analysis
The synthesis of pyrazole derivatives, including “this compound”, involves a series of chemical reactions . A series of novel pyrazole-4-carboxamides were rationally designed, synthesized, and their structures were characterized by 1H NMR, 13C NMR, and HRMS .Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms . The compound also contains an amino group (-NH2) and a carboxamide group (-CONH2) .Chemical Reactions Analysis
The chemical reactions involving “this compound” are complex and can involve several steps . For example, a radical addition followed by intramolecular cyclization affords the important pyrazole skeleton in good to excellent yields under mild conditions with wide group tolerance .Scientific Research Applications
Synthesis and Characterization
Experimental and Theoretical Studies on Functionalization Reactions : 3-Amino-1H-pyrazole-4-carboxamide has been utilized in the study of functionalization reactions, demonstrating its versatility in organic synthesis. This compound's reactivity and the mechanisms of its reactions have been explored through both experimental and theoretical approaches, highlighting its potential in synthetic chemistry (Yıldırım, Kandemirli, & Demir, 2005).
Microwave-assisted Synthesis of New Derivatives : The use of microwave-assisted organic synthesis to create new derivatives of 3-Amino-1H-pyrazole-4-carboxamide has been investigated. This method has proven efficient for synthesizing new compounds, showcasing the compound's adaptability to innovative synthesis techniques (Sun Da-gui, 2011).
Pharmaceutical and Biological Research
Synthesis and Antitumor Activities : Compounds derived from 3-Amino-1H-pyrazole-4-carboxamide have been synthesized and evaluated for their antitumor activities. These derivatives have been tested against various human cancer cell lines, suggesting the compound's utility in the development of potential anticancer agents (Hafez et al., 2013).
Synthesis and Cytotoxicity of Derivatives : Research has been conducted on synthesizing and characterizing new derivatives of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine, which are based on 3-Amino-1H-pyrazole-4-carboxamide. These compounds have been evaluated for their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, demonstrating the compound's relevance in medicinal chemistry (Hassan, Hafez, & Osman, 2014).
Environmental and Analytical Applications
- Development of Cr3+ Ion-selective Electrode : A study utilized 5-amino-1-phenyl-1H-pyrazole-4-carboxamide, structurally similar to 3-Amino-1H-pyrazole-4-carboxamide, for synthesizing an ionophore in a Cr3+ ion-selective electrode. This application highlights the potential of similar compounds in environmental analysis and monitoring (Zamani et al., 2009).
Safety and Hazards
properties
IUPAC Name |
3-amino-1-propan-2-ylpyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N4O/c1-4(2)11-3-5(7(9)12)6(8)10-11/h3-4H,1-2H3,(H2,8,10)(H2,9,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNFSQXDQSLIOMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=C(C(=N1)N)C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.